Cas no 1183141-57-2 (1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine)

1-(2-Methoxyphenyl)methyl-1H-imidazol-2-amine is a chemically synthesized organic compound featuring an imidazole core substituted with a 2-methoxyphenylmethyl group at the 1-position and an amine group at the 2-position. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in pharmaceutical and agrochemical research. The methoxy group enhances solubility and electronic properties, while the imidazole-amine framework offers versatility in coordination chemistry and heterocyclic derivatization. Its well-defined molecular architecture allows for precise modifications, supporting applications in drug discovery and material science. The compound’s stability under standard conditions ensures reliable handling and storage, facilitating its use in synthetic workflows.
1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine structure
1183141-57-2 structure
Product Name:1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine
CAS No:1183141-57-2
MF:C11H13N3O
MW:203.240422010422
CID:5574541
PubChem ID:60861443
Update Time:2025-10-31

1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methoxybenzyl)-1H-imidazol-2-amine
    • 1-(2-Methoxybenzyl)-1,3-dihydro-2h-imidazol-2-imine
    • 1H-Imidazol-2-amine, 1-[(2-methoxyphenyl)methyl]-
    • 1183141-57-2
    • 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine
    • Inchi: 1S/C11H13N3O/c1-15-10-5-3-2-4-9(10)8-14-7-6-13-11(14)12/h2-7H,8H2,1H3,(H2,12,13)
    • InChI Key: PVHLOYZJMIFGBG-UHFFFAOYSA-N
    • SMILES: C1(N)N(CC2=CC=CC=C2OC)C=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 408.9±47.0 °C(Predicted)
  • pka: 8.26±0.50(Predicted)

1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine Pricemore >>

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Additional information on 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine

Research Brief on 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine (CAS: 1183141-57-2): Recent Advances and Applications

1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine (CAS: 1183141-57-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a pharmacophore in the development of novel therapeutic agents, particularly targeting neurological disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The compound's structure features an imidazole ring substituted with a 2-methoxyphenylmethyl group, which has been shown to confer unique binding properties to various biological targets. Recent publications highlight its role as a modulator of specific neurotransmitter receptors, including serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Additionally, its anti-inflammatory properties have been investigated in preclinical models, demonstrating efficacy in reducing cytokine production and oxidative stress.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method using palladium-based catalysts, which improved the efficiency of the reaction and reduced byproduct formation. This development is critical for scaling up production for further pharmacological testing and potential commercialization.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and minimal hepatic metabolism. These properties make it a promising candidate for oral administration, though further studies are needed to assess its long-term safety and efficacy in vivo.

One of the most exciting developments is the compound's potential application in neurodegenerative diseases. A 2024 study published in Neuropharmacology demonstrated that 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine could attenuate neuroinflammation and promote neuronal survival in a mouse model of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and exert neuroprotective effects positions it as a viable candidate for further development in this area.

Despite these promising findings, challenges remain in the clinical translation of 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine. Issues such as dose optimization, potential off-target effects, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine (CAS: 1183141-57-2) represents a versatile and pharmacologically active molecule with significant potential in multiple therapeutic areas. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial for realizing its full clinical potential. This brief underscores the importance of interdisciplinary collaboration to accelerate the development of innovative treatments based on this promising compound.

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